Cas no 35654-76-3 (Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)](chloromethyl)(pyridine)-, (OC-6-12)- (9CI))

• Product Name: Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)](chloromethyl)(pyridine)-, (OC-6-12)- (9CI)
• CAS No: 35654-76-3
• MF: C₁₄H₂₈ClCoN₅O₄
• MW: 424.789422988892
• CID: 322362
• Update Time: 2024-01-28

Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)](chloromethyl)(pyridine)-, (OC-6-12)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cobalt,bis[[2,3-butanedione di(oximato-kN)](1-)](chloromethyl)(pyridine)-, (OC-6-12)- (9CI)
• chloromethane,cobalt(2+),N-[(Z)-3-nitrosobut-2-en-2-yl]hydroxylamine,piperidin-1-ide
• Co(C4H8N2O2)(CH2Cl)(pyridine)
• NSC169953
• trans-[(CH2Cl)Co(dimethylglyoximate)2(pyridine)]

• Inchi： 1S/C5H10N.2C4H8N2O2.CH2Cl.Co/c1-2-4-6-5-3-1;2*1-3(5-7)4(2)6-8;1-2;/h1-5H2;2*5,7H,1-2H3;1H2;/q-1;;;-1;+2/b;2*4-3-;;
• InChI Key： VPTWLJWZEDCZJV-GLPMUSQESA-N
• SMILES： [Co+2].Cl[C-]([H])[H].O([H])N([H])/C(/C([H])([H])[H])=C(/C([H])([H])[H])\N=O.O([H])N([H])/C(/C([H])([H])[H])=C(/C([H])([H])[H])\N=O.[N-]1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 424.11600
• Monoisotopic Mass: 424.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2

Experimental Properties

• Boiling Point: 192°Cat760mmHg
• Flash Point: 69.9°C
• PSA: 96.20000
• LogP: 1.14040